Cas no 1806231-62-8 (2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806231-62-8
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4832394
• Update Time: 2025-06-09

2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-2-6(12)14-5(3-13)7(4)15-8(9,10)11/h2H,3,13H2,1H3
• InChI Key： XJSDLJJQQLITCQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806231-62-8)

2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806231-62-8) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with an aminomethyl group, an iodo atom, a methyl group, and a trifluoromethoxy moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structure has garnered attention in the development of targeted therapies and small-molecule inhibitors.

The growing interest in fluorinated compounds and iodinated derivatives in modern chemistry underscores the relevance of this molecule. Researchers are particularly focused on its potential in medicinal chemistry, where its electron-withdrawing groups and hydrogen-bonding capabilities could enhance binding affinity to biological targets. Recent studies highlight its utility in designing central nervous system (CNS) agents and antimicrobial compounds, aligning with the global demand for novel therapeutics.

From a synthetic perspective, CAS No. 1806231-62-8 serves as a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the presence of the iodo substituent. This reactivity is critical for constructing complex molecules in high-throughput screening libraries. Additionally, its trifluoromethoxy group contributes to improved metabolic stability, a key consideration in drug design optimization.

Environmental and sustainability trends have also influenced research around this compound. The incorporation of halogen atoms like iodine raises questions about green chemistry alternatives, prompting investigations into catalytic methods for its synthesis. Furthermore, its role in precision agriculture as a potential crop protection agent aligns with the industry's shift toward eco-friendly pesticides.

Analytical characterization of 2-(Aminomethyl)-6-iodo-4-methyl-3-(trifluoromethoxy)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are essential for reproducible research outcomes. The compound’s physicochemical properties, including solubility and logP values, are frequently discussed in ADME/Tox studies to predict bioavailability.

In the context of artificial intelligence (AI) in drug discovery, this molecule has been featured in cheminformatics databases for virtual screening campaigns. Its molecular descriptors are used to train machine learning models for predicting bioactivity, reflecting the intersection of traditional chemistry with computational approaches.

Regulatory compliance remains a priority for users of this compound. While it is not classified as hazardous under current guidelines, proper laboratory safety protocols must be followed during handling. Storage recommendations often emphasize protection from light and moisture to maintain stability, as the iodo group may be susceptible to degradation under harsh conditions.

The commercial availability of CAS No. 1806231-62-8 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Pricing and batch scalability are common concerns among purchasers, with suppliers increasingly offering custom synthesis services to meet diverse project requirements.

Future directions for this compound may include exploration in bioconjugation chemistry or as a precursor for PET radiotracers, leveraging its iodine atom for isotopic labeling. Such applications would align with emerging trends in theranostics and personalized medicine, areas experiencing rapid growth due to technological advancements.